Cas no 111109-96-7 (5-(decanoylamino)pentanoic acid)

5-(decanoylamino)pentanoic acid structure
111109-96-7 structure
Product Name:5-(decanoylamino)pentanoic acid
CAS No:111109-96-7
MF:C15H29NO3
MW:271.395664930344
CID:1196320
PubChem ID:2828496
Update Time:2025-04-20

5-(decanoylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(decanoylamino)pentanoic acid
    • pentanoic acid, 5-[(1-oxodecyl)amino]-
    • STK386891
    • 111109-96-7
    • DTXSID70385199
    • 5-DECANAMIDOPENTANOIC ACID
    • AKOS005431405
    • Inchi: 1S/C15H29NO3/c1-2-3-4-5-6-7-8-11-14(17)16-13-10-9-12-15(18)19/h2-13H2,1H3,(H,16,17)(H,18,19)
    • InChI Key: BNPAGNVLFGRZAU-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCC)NCCCCC(=O)O

Computed Properties

  • Exact Mass: 271.21487
  • Monoisotopic Mass: 271.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
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